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Compound of Interest

Compound Name:
4-Amino-5-bromo-2-chlorobenzoic

acid

Cat. No.: B12464516

Get Quote

Executive Summary
4-Amino-5-bromo-2-chlorobenzoic acid (CAS: 1935399-77-1) represents a high-value

"privileged scaffold" in modern medicinal chemistry and agrochemical discovery. Its structure is

densely functionalized, featuring four distinct reactive handles on a single benzene ring: a

carboxylic acid, a primary amine, a chlorine atom, and a bromine atom.

This unique substitution pattern creates a "push-pull" electronic system that allows for highly

regioselective orthogonal functionalization. The compound serves as a critical intermediate for

the synthesis of complex heterocycles, including quinazolines and benzimidazoles, and is

increasingly utilized in Fragment-Based Drug Discovery (FBDD) due to its ability to participate

in sequential cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
The physicochemical properties of this compound are dominated by the interplay between the

hydrophilic acid/amine groups and the lipophilic halogen substituents.
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Table 1: Core Physicochemical Data
Property Value Notes

IUPAC Name
4-Amino-5-bromo-2-

chlorobenzoic acid

CAS Number 1935399-77-1 Precise isomer identification

Molecular Formula C₇H₅BrClNO₂

Molecular Weight 250.48 g/mol

Appearance Off-white to pale yellow solid
Oxidation of amine can darken

color

Predicted pKa (COOH) ~2.5 - 3.0
Acidified by ortho-Cl and meta-

Br induction

Predicted pKa (NH₂) ~2.0 - 2.5
Reduced basicity due to

electron-withdrawing halogens

LogP (Predicted) ~2.1 Moderate lipophilicity

H-Bond Donors 2 (NH₂, OH)

H-Bond Acceptors 3 (C=O, NH₂, OH)

Structural Analysis: Electronic Effects
The reactivity of this molecule is dictated by the directing effects of its substituents:

C1-COOH (Electron Withdrawing): Deactivates the ring but directs incoming electrophiles to

the meta position.

C2-Cl (Weakly Deactivating/Ortho-Para Directing): Provides steric bulk protecting the C1

carboxyl group.

C4-NH₂ (Strongly Activating/Ortho-Para Directing): The dominant directing group. It pushes

electron density into the ring, specifically activating positions C3 and C5.

C5-Br (Weakly Deactivating): The result of electrophilic substitution directed by the amine.
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Why C5? In the precursor (4-amino-2-chlorobenzoic acid), the C3 position is sterically crowded

(sandwiched between Cl and NH₂). The C5 position is less hindered, making it the preferred

site for bromination.

Experimental Protocol: Synthesis & Purification
Note: The following protocol is a derived standard methodology based on the electrophilic

bromination of electron-rich aniline derivatives. It prioritizes regioselectivity and yield.

Synthesis Pathway
The synthesis typically proceeds via the regioselective bromination of 4-amino-2-chlorobenzoic

acid using N-Bromosuccinimide (NBS).
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(CAS: 1935399-77-1)

 Aromatization (-HBr)
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Figure 1: Regioselective synthesis pathway via electrophilic aromatic substitution.

Step-by-Step Methodology
Reagents:

Starting Material: 4-Amino-2-chlorobenzoic acid (1.0 eq)

Brominating Agent: N-Bromosuccinimide (NBS) (1.05 eq)

Solvent: N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

Quench: Water / Sodium Thiosulfate

Procedure:
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Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-amino-2-

chlorobenzoic acid (10 mmol) in DMF (20 mL). Ensure complete dissolution; mild heating

(30°C) may be required.

Cooling: Cool the solution to 0°C using an ice bath to suppress over-bromination or oxidation

of the amine.

Addition: Dissolve NBS (10.5 mmol) in DMF (10 mL) and add it dropwise to the reaction

mixture over 30 minutes. The slow addition is critical to maintain regioselectivity.

Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for

2–4 hours. Monitor reaction progress via TLC or LC-MS (Target Mass: 250/252 Da).

Quenching: Pour the reaction mixture into 100 mL of ice-cold water. A precipitate should form

immediately.

Purification:

Filter the solid and wash with water (3x 20 mL) to remove residual DMF and succinimide.

Crucial Step: Wash the filter cake with a 5% Sodium Thiosulfate solution to remove any

trace free bromine (indicated by a yellow/orange tint).

Recrystallize from Ethanol/Water (9:1) if high purity (>98%) is required for cross-coupling.

Reactivity & Medicinal Chemistry Utility[10][11]
This scaffold is a "molecular Swiss Army knife." The presence of orthogonal reactive groups

allows for sequential modification without the need for extensive protecting group strategies.

Divergent Synthesis Map
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Figure 2: Orthogonal reactivity map demonstrating the scaffold's versatility.

Key Transformations:
C5-Bromine (Suzuki/Buchwald): The C5-Br bond is chemically distinct from the C2-Cl bond.

Under standard Palladium-catalyzed conditions (e.g., Pd(dppf)Cl₂, K₂CO₃), the bromine

reacts preferentially, allowing for the introduction of aryl or heteroaryl groups while leaving

the chlorine intact.

C1-Carboxyl (Amidation): The carboxylic acid can be converted to an amide using standard

coupling reagents (HATU, EDC). The ortho-chloro substituent provides steric protection

against enzymatic hydrolysis in vivo.

C4-Amine (Nucleophilic Attack): The amine can serve as a nucleophile to close rings (e.g.,

reacting with formamide to form quinazolin-4-ones) or can be derivatized into sulfonamides.

Safety & Handling (SDS Summary)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling Precautions:

Dust Control: Use a local exhaust ventilation system. The fine powder can be an inhalation

hazard.

PPE: Nitrile gloves and safety glasses with side shields are mandatory.

Storage: Store in a cool, dry place. Light sensitive (bromine-carbon bonds can degrade

under intense UV). Keep container tightly closed to prevent oxidation of the amino group.

References
Sigma-Aldrich.4-Amino-5-bromo-2-chlorobenzoic acid Product Page. Available at:

(Accessed via search results).

PubChem.Compound Summary for CID 50998203 (Isomer Reference) & CID 15311388.

National Library of Medicine. Available at: .

BenchChem.Application Notes: Synthesis of Halogenated Benzoic Acids. Available at: .

Google Patents.Preparation method of 5-bromo-2-chloro-benzoic acid derivatives. Patent

CN113773194A. Available at: .

To cite this document: BenchChem. [Structural Architecture & Synthetic Utility of 4-Amino-5-
bromo-2-chlorobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12464516/docs#structural-architecture-synthetic-
utility-of-4-amino-5-bromo-2-chlorobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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